Cas no 2175979-07-2 (1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2175979-07-2
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5324930
• Update Time: 2025-10-12

1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-
• 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C10H13N5O/c1-7-4-9(15(3)13-7)10(16)12-8-5-11-14(2)6-8/h4-6H,1-3H3,(H,12,16)
• InChI Key： LNIZPQGGQCCNBE-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=CN(C)N=C2)=O)=CC(C)=N1

Additional information on 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide

Introduction to 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide (CAS No. 2175979-07-2)

1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2175979-07-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole family, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms and alkyl groups in its molecular framework contributes to its potential as a versatile scaffold for drug discovery.

The structural motif of 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide incorporates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry. The presence of two pyrazole rings linked through a carboxamide functional group enhances its interactions with biological targets, such as enzymes and receptors. This configuration is particularly intriguing due to the ability of pyrazole derivatives to modulate various cellular processes, including inflammation, metabolism, and signal transduction.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds like 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide. Studies have demonstrated that pyrazole-based molecules exhibit significant potential in addressing a range of therapeutic challenges. For instance, modifications in the substitution patterns of the pyrazole ring can lead to enhanced binding affinity and selectivity toward specific biological targets. This flexibility makes 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide a valuable asset in the development of next-generation pharmaceuticals.

In the context of modern drug discovery, the synthesis and optimization of 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide have been influenced by cutting-edge methodologies. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have enabled the efficient construction of complex pyrazole derivatives with high enantioselectivity. These advancements not only streamline the synthetic route but also enhance the overall yield and purity of the final product. Such improvements are crucial for ensuring that pharmaceutical candidates like 2175979-07-2 meet stringent regulatory requirements.

The pharmacological profile of 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxamide has been extensively studied in preclinical models. Initial investigations suggest that this compound exhibits potent inhibitory activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The carboxamide group plays a pivotal role in modulating enzyme-substrate interactions, thereby potentially alleviating pathological conditions associated with these enzymes. Additionally, the methyl substituents on the pyrazole rings contribute to steric hindrance, which can improve binding affinity without compromising selectivity.

One of the most compelling aspects of 2175979-07-2 is its potential as a lead compound for further derivatization. By systematically modifying its chemical structure, researchers can explore new pharmacological pathways and expand its therapeutic applications. For example, introducing additional functional groups or altering the substitution patterns could lead to compounds with enhanced efficacy or reduced side effects. Such modifications are often guided by structure/activity relationship (SAR) studies, which provide critical insights into optimizing drug-like properties.

The synthesis of N-(pyrazolylmethylidene)acetamides, a class of compounds closely related to 2175979-07-2, has been reported in several recent publications. These studies highlight the utility of pyrazole derivatives in developing novel therapeutic agents. The carboxamide moiety is particularly noteworthy for its ability to form hydrogen bonds with polar residues in biological targets, thereby enhancing binding stability. This characteristic makes it an attractive feature for designing high-affinity ligands.

From a synthetic chemistry perspective, 2175979-07-2 represents an excellent example of how functional group interplay can be leveraged to create bioactive molecules. The combination of methyl groups and nitrogen-rich heterocycles creates a molecular environment conducive to interactions with biological systems. This design principle has been successfully applied in various drug discovery programs, leading to the identification of potent inhibitors and agonists for diverse therapeutic indications.

The growing interest in pyrazole-based scaffolds underscores their significance in contemporary medicinal chemistry. Compounds like 2175979-07-2 not only serve as starting points for drug development but also contribute to our understanding of molecular recognition processes at the atomic level. Advanced spectroscopic techniques and computational modeling have further elucidated how these molecules interact with their targets, providing valuable insights for rational drug design.

In conclusion, 1,3-dimethyl-N-(1-methyl-1H-pyrazol-4-yll)-l-H-pyrzazole-S-carboxamide (CAS No. 2175979- 07- 2) stands out as a promising candidate for pharmaceutical innovation due to its unique structural features and biological potential. Ongoing research efforts continue to uncover new applications and optimize synthetic methodologies for this compound and its derivatives. As our understanding of molecular interactions deepens, compounds like 2175979- 07- 2 will undoubtedly play a pivotal role in shaping future therapeutic strategies.